5-Methyl-6-(methylamino)nicotinaldehyde

• CAS No.: 1289151-97-8
• Molecular Formula: C8H10N2O
• Molecular Weight: 150.181
• IUPAC Name: 5-methyl-6-(methylamino)pyridine-3-carbaldehyde
• InChI: InChI=1S/C8H10N2O/c1-6-3-7(5-11)4-10-8(6)9-2/h3-5H,1-2H3,(H,9,10)
• InChI Key: LJDKWMZLPNCGQO-UHFFFAOYSA-N
• SMILES: CC1=CC(=CN=C1NC)C=O
• Synonyms: 5-Methyl-6-(MethylaMino)nicotinaldehyde

Description

5-Methyl-6-(methylamino)nicotinaldehyde is a pyridine derivative characterized by a methyl group at the 5-position and a methylamino group at the 6-position of the nicotinaldehyde scaffold. The aldehyde functional group positions it as a precursor in metabolic pathways, similar to nicotinaldehyde .

Comparison with Similar Compounds

Nicotinaldehyde

• Structure : Unsubstituted aldehyde at the 3-position of pyridine.
• Key Properties :
  • Acts as a precursor for NAD biosynthesis via conversion to nicotinic acid (NA) through aldehyde-metabolizing enzymes (e.g., ALDH, ADH) .
  • Inhibits nicotinamidase (Ki = 0.18 µM with NAM as substrate), an enzyme absent in mammals but critical in microbial NAD metabolism .
  • Demonstrates low toxicity in animal studies, supporting its safety profile .
• Contrast with Target Compound: The methyl and methylamino substituents in 5-Methyl-6-(methylamino)nicotinaldehyde may alter enzyme affinity or metabolic pathways. For instance, steric hindrance from the methyl group could reduce nicotinamidase inhibition compared to nicotinaldehyde .

5-Bromo-nicotinaldehyde

• Structure : Bromine substituent at the 5-position.
• Key Properties :
  • Stronger nicotinamidase inhibitor (Ki = 0.72 µM with NAM) than nicotinaldehyde, attributed to the electron-withdrawing bromine enhancing binding .
• This could result in intermediate inhibitory activity compared to brominated derivatives .

Methyl 6-(methylamino)-5-nitronicotinate

• Structure : Nitro group at the 5-position and methyl ester at the 3-position.
• Key Properties :
  • Molecular weight: 211.18 g/mol; distinct functional groups (nitro, ester) suggest divergent reactivity compared to aldehydes .
• Conversely, the aldehyde in the target compound may favor metabolic conversion to NA, aligning it more closely with nicotinaldehyde’s NAD precursor role .

5-Chloro-6-methoxynicotinaldehyde

• Structure : Chlorine at the 5-position and methoxy at the 6-position.
• Contrast with Target Compound: The methylamino group in the target compound may offer better solubility in aqueous environments compared to the methoxy group, balancing lipophilicity for cellular uptake .

Research Implications

• Therapeutic Potential: Structural similarities to 4-AP analogs (e.g., 4-(methylamino)pyridine) suggest possible ion channel modulation, though this requires experimental validation .
• Safety Profile: While nicotinaldehyde is non-toxic in mice, the methylamino substituent may introduce novel metabolic byproducts, necessitating toxicity studies .